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Introduction
Signal Transducer and Activator of Transcription 3 (STAT3) is a crucial transcription factor that

plays a pivotal role in numerous cellular processes, including cell proliferation, differentiation,

and survival.[1][2][3] In many cancer types, STAT3 is constitutively activated, leading to the

upregulation of anti-apoptotic genes and promoting tumor cell survival.[4][5][6] This makes the

STAT3 signaling pathway a compelling target for cancer therapy. Inhibition of STAT3 has been

shown to induce apoptosis in various cancer cells, highlighting the therapeutic potential of

STAT3 inhibitors.[2][6][7]

Stat3-IN-30 is a small molecule inhibitor of STAT3. This document provides detailed application

notes and protocols for utilizing Stat3-IN-30 to study apoptosis in a research setting.

Stat3-IN-30: A Tool for Apoptosis Research
Stat3-IN-30, also identified as compound 9c, is a known inhibitor of STAT3. While extensive

peer-reviewed studies detailing its specific use in apoptosis are limited, its inhibitory action on
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STAT3 makes it a valuable tool for inducing and studying programmed cell death in cells where

the STAT3 pathway is active.

Table 1: Properties of Stat3-IN-30

Property Value Reference

Target STAT3 [4][5]

EC50 13.8 μM [4][5]

Molecular Formula C₂₂H₂₃N₃O₃S MedChemExpress

Molecular Weight 425.50 MedChemExpress

Appearance A solid MedChemExpress

Solubility Soluble in DMSO MedChemExpress

STAT3 Signaling Pathway in Apoptosis
The constitutive activation of STAT3 in cancer cells leads to the transcription of various anti-

apoptotic genes. Inhibition of STAT3 by compounds like Stat3-IN-30 is expected to

downregulate these proteins, thereby promoting apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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